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Compound of Interest

Compound Name:

N-

(Cyclopentyloxycarbonyloxy)succi

nimide

Cat. No.: B145441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and material safety

data sheet (MSDS) information for N-(Cyclopentyloxycarbonyloxy)succinimide (CAS No.

128595-07-3). The following sections detail the compound's properties, associated hazards,

safe handling procedures, and emergency protocols to ensure its safe and effective use in

research and development.

Chemical and Physical Properties
N-(Cyclopentyloxycarbonyloxy)succinimide, also known as Cyclopentyl N-Succinimidyl

Carbonate, is a white to off-white crystalline powder.[1][2][3] It is an organic compound used as

a reagent in organic synthesis, particularly in pharmaceutical development and bioconjugation.

Table 1: Physical and Chemical Properties of N-(Cyclopentyloxycarbonyloxy)succinimide
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Property Value Source(s)

CAS Number 128595-07-3 [2][3][4]

Molecular Formula C10H13NO5 [2][3][4][5]

Molecular Weight 227.21 g/mol [2][3][5]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point 78-82 °C (172.4-179.6 °F) [2][3][6][7]

Boiling Point 320.0 ± 25.0 °C (Predicted) [3][7]

Density 1.350 ± 0.10 g/cm³ (Predicted) [3][7]

Solubility

Moderately soluble in common

organic solvents like acetone

and methanol; sparingly

soluble in water.

[1]

Odor
Odorless or a faint, non-distinct

odor.
[1][6]

Hazard Identification and Classification
While comprehensive toxicological data is limited, N-
(Cyclopentyloxycarbonyloxy)succinimide is considered to have low to moderate acute

toxicity.[1] However, it is classified as an irritant.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement
Precautionary
Statement(s)

Source(s)

Skin Irritation
H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

[7]

Eye Irritation
H319: Causes serious

eye irritation

P280: Wear eye

protection/face

protection.

[7]

The substance may also cause respiratory tract irritation if inhaled.[1]

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a suitable

respirator.[6]

Handling Procedures
Handle in a well-ventilated area.[4]

Avoid contact with skin, eyes, and clothing.[6]
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Avoid dust formation and inhalation.[4][6]

Wash hands thoroughly after handling.[7]

Keep away from heat and open flames.[8]

Storage Conditions
Store in a dry, cool, and well-ventilated place.[1][2][6]

Keep container tightly closed.[6]

Recommended storage temperature is 2-8°C.[1][2][7]

The compound is moisture-sensitive; store under an inert atmosphere.[1][6]

Incompatible with strong oxidizing agents.[6]

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and emergency measures.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[8]

Skin Contact

Remove contaminated

clothing. Rinse skin with water

or shower. If skin irritation

occurs, get medical

advice/attention.

[8]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.

[8]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a poison center

or doctor if you feel unwell.

[6][8]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Evacuate personnel to safe

areas. Ensure adequate ventilation. Avoid breathing dust.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for

disposal.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://labelsds.com/view-product?product=1678
https://labelsds.com/view-product?product=1678
https://labelsds.com/view-product?product=1678
https://www.fishersci.com/store/msds?partNumber=AC211171000&countryCode=US&language=en
https://labelsds.com/view-product?product=1678
https://wap.guidechem.com/msds/128595-07-3.html
https://wap.guidechem.com/msds/128595-07-3.html
https://wap.guidechem.com/msds/128595-07-3.html
https://labelsds.com/view-product?product=1678
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[8]

Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and

nitrogen oxides (NOx) upon decomposition.[6][8]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations.

Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of N-
(Cyclopentyloxycarbonyloxy)succinimide in a laboratory setting.
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Caption: Workflow for the safe handling of N-(Cyclopentyloxycarbonyloxy)succinimide.
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Reactivity and Stability
Reactivity: No specific reactivity hazards are known under normal conditions.[6]

Chemical Stability: The compound is stable under recommended storage conditions.[6] It is,

however, sensitive to moisture.[6]

Conditions to Avoid: Incompatible products, exposure to moist air or water, and excess heat.

[6]

Incompatible Materials: Strong oxidizing agents.[6]

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[6]

Toxicological Information
Detailed toxicological studies for N-(Cyclopentyloxycarbonyloxy)succinimide are not readily

available. However, based on the available information:

Acute Toxicity: Considered to have low to moderate acute toxicity.[1]

Skin Corrosion/Irritation: Causes skin irritation.[7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[7]

Other Information: Inhalation of dust may cause respiratory discomfort.[1] Ingestion may

cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[6] No information is

available on mutagenic, reproductive, or developmental effects.[6]

Regulatory Information
N-(Cyclopentyloxycarbonyloxy)succinimide is not listed in several major chemical

inventories, including the European Inventory of Existing Commercial Chemical Substances

(EINECS), the United States Toxic Substances Control Act (TSCA) Inventory, and the China

Catalog of Hazardous Chemicals 2015.[4] Users should verify the regulatory status of this

chemical in their specific region.
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Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. Always consult the most current Safety Data Sheet (SDS) from the supplier before

handling this chemical and adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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